(5-Piperidin-1-yl-1,3,4-oxadiazol-2-yl)methanamine;dihydrochloride

• IUPAC Name: (5-piperidin-1-yl-1,3,4-oxadiazol-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H14N4O.2ClH/c9-6-7-10-11-8(13-7)12-4-2-1-3-5-12;;/h1-6,9H2;2*1H
• InChI Key: OFSLPZQWCFMFDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(O2)CN.Cl.Cl
• Molecular Formula: C8H16Cl2N4O
• Molecular Weight: 255.14 g/mol

Description

“(5-Piperidin-1-yl-1,3,4-oxadiazol-2-yl)methanamine;dihydrochloride” is a chemical compound with the CAS Number: 2243507-54-0. It has a molecular weight of 255.15. The compound is typically stored at room temperature and is available in powder form.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 255.15. More specific physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on derivatives of 5-piperidin-1-yl-1,3,4-oxadiazol-2-yl has shown promising antimicrobial properties. For instance, the synthesis of new 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives, containing piperidine or pyrrolidine rings, exhibited strong antimicrobial activity. A detailed structure–activity relationship study was performed to understand the antimicrobial effect of these compounds (Krolenko, Vlasov, & Zhuravel, 2016).

Antiosteoclast and Osteoblast Activity

Compounds synthesized from piperidin-2-yl-methanamine showed significant antiosteoclast and osteoblast activity. This suggests potential applications in treating diseases related to bone density and health (Reddy et al., 2012).

Synthesis and Antibacterial Study

The synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated moderate to significant antibacterial activity. This opens up possibilities for developing new antibacterial agents based on this chemical structure (Khalid et al., 2016).

Alzheimer’s Disease Treatment Candidates

A series of N-substituted derivatives was synthesized to evaluate new drug candidates for Alzheimer’s disease. These compounds were designed based on the (5-piperidin-1-yl-1,3,4-oxadiazol-2-yl) structure, showing potential as therapeutic agents for neurodegenerative diseases (Rehman et al., 2018).

Anticancer Agents

The synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole evaluated as promising anticancer agents reveals the potential therapeutic applications of these compounds in cancer treatment. Some derivatives exhibited strong anticancer activity, indicating the importance of further studies to determine their therapeutic usefulness (Rehman et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.